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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Syntide 2 is a synthetic peptide that has become an invaluable tool in the study of protein

kinase activity, particularly Ca²⁺/calmodulin-dependent protein kinase II (CaMKII) and Protein

Kinase C (PKC). Its design is homologous to the phosphorylation site 2 on glycogen synthase,

making it a highly specific and efficient substrate for these and other related kinases. This

guide provides an in-depth overview of the structure, function, and applications of Syntide 2,

with a focus on quantitative data, detailed experimental protocols, and visualizations of relevant

signaling pathways and workflows.

Syntide 2 Peptide Structure and Properties
Syntide 2 is a 15-amino acid peptide with a structure optimized for recognition and

phosphorylation by specific serine/threonine kinases.

Table 1: Physicochemical Properties of Syntide 2
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Property Value Reference

Amino Acid Sequence

Pro-Leu-Ala-Arg-Thr-Leu-Ser-

Val-Ala-Gly-Leu-Pro-Gly-Lys-

Lys

[1][2]

One-Letter Code PLARTLSVAGLPGKK [1][2]

Molecular Formula C₆₈H₁₂₂N₂₀O₁₈ [3]

Molecular Weight 1506.92 g/mol [1]

Phosphorylation Site Serine (Ser-7) [4]

Solubility
Soluble in water (up to 1

mg/mL)
[1]

Storage
Store at -20°C or below,

protected from light.
[3]

Function as a Kinase Substrate
Syntide 2 is primarily recognized as a substrate for CaMKII and PKC.[2] The serine residue at

position 7 serves as the acceptor for the γ-phosphate group from ATP during the kinase

reaction. The surrounding amino acid sequence provides the necessary recognition motif for

the kinase's active site. Due to its specificity, Syntide 2 is widely used to assay the activity of

these kinases in various experimental settings.[2]

Kinase Specificity and Kinetics
While Syntide 2 is a substrate for multiple kinases, its phosphorylation efficiency varies

significantly among them. This differential recognition is quantified by the kinetic parameters,

the Michaelis constant (Kₘ) and the maximum velocity (Vₘₐₓ). The Kₘ value reflects the

substrate concentration at which the reaction rate is half of Vₘₐₓ, indicating the affinity of the

enzyme for the substrate (a lower Kₘ signifies higher affinity).

Table 2: Kinetic Parameters of Syntide 2 Phosphorylation by Various Kinases
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Kinase Kₘ (µM)
Relative Vₘₐₓ/Kₘ
Ratio

Reference

Ca²⁺/calmodulin-

dependent protein

kinase II (CaMKII)

~12 100 [5]

Protein Kinase C

(PKC)
Not widely reported 22 [2]

Phosphorylase Kinase Not widely reported 2 [2]

Myosin Light Chain

Kinase
Not widely reported 0.5 [2]

Note: Specific Vₘₐₓ values are not consistently reported in the literature; the relative Vₘₐₓ/Kₘ

ratio provides a standardized measure of the catalytic efficiency of a kinase for a given

substrate.

Signaling Pathways Involving Syntide 2-like
Substrates
Syntide 2 serves as a model substrate for understanding the roles of CaMKII and PKC in

cellular signaling. These kinases are pivotal in a multitude of physiological processes.

Ca²⁺/Calmodulin-Dependent Protein Kinase II (CaMKII)
Signaling Pathway
CaMKII is a key mediator of calcium signaling in cells, particularly in neurons where it plays a

crucial role in synaptic plasticity, learning, and memory.[6] The activation of CaMKII is initiated

by an increase in intracellular calcium concentration, which leads to the binding of Ca²⁺ to

calmodulin (CaM). The Ca²⁺/CaM complex then binds to and activates CaMKII, enabling it to

phosphorylate its substrates.
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CaMKII signaling pathway leading to substrate phosphorylation.

Protein Kinase C (PKC) Signaling Pathway
PKC is a family of kinases involved in controlling the function of other proteins through the

phosphorylation of hydroxyl groups of serine and threonine amino acid residues on these

proteins. PKC enzymes in turn are activated by signals such as increases in the concentration

of diacylglycerol (DAG) or calcium ions (Ca²⁺).
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Start Assay

1. Prepare Reaction Mixture
(Buffer, Kinase, Syntide 2)

2. Initiate Reaction
(Add ATP)

3. Incubate
(e.g., 30°C for 10-30 min)

4. Stop Reaction
(e.g., Add EDTA or Acid)

5. Detection
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ELISA
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6. Analyze Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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